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Abstract
This application note provides a detailed protocol for the preparation, handling, and storage of

stock solutions of JNJ-38877605 (also known as JNJ525), a potent and selective ATP-

competitive inhibitor of the c-Met receptor tyrosine kinase.[1][2][3][4] Accurate preparation of

stock solutions is critical for ensuring reproducibility and reliability in preclinical research. This

document outlines the necessary materials, compound properties, a step-by-step procedure for

dissolution in Dimethyl Sulfoxide (DMSO), and best practices for storage to maintain compound

integrity.

Introduction
JNJ-38877605 is a small-molecule inhibitor of c-Met (also known as Hepatocyte Growth Factor

Receptor, HGFR) with an IC50 of 4 nM.[1][2] It demonstrates high selectivity, being 600-fold

more selective for c-Met compared to a panel of over 200 other tyrosine and serine-threonine

kinases.[1][2] This inhibitor potently blocks HGF-stimulated and constitutively activated c-Met

phosphorylation in vitro.[1][3] Due to its role in cancer cell survival, invasiveness, and tumor

angiogenesis, JNJ-38877605 is a valuable tool for cancer and metabolic disease research.[2]

[4]

Proper preparation of a concentrated stock solution in a suitable solvent is the first and a

critical step for any in vitro or in vivo experiment. DMSO is a common solvent for this

compound, but careful handling is required to achieve complete dissolution and ensure stability.
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Compound Information & Properties
The key physicochemical properties of JNJ-38877605 are summarized in the table below. This

data is essential for accurate calculations and handling.

Property Value Source

Synonyms
JNJ525, c-Met inhibitor JNJ-

38877605
[4]

CAS Number 943540-75-8 [5]

Molecular Formula C₁₉H₁₃F₂N₇ [5][6]

Molecular Weight 377.35 g/mol [1][5][6]

Appearance Crystalline solid / Powder N/A

Solubility in DMSO
≥ 25 mg/mL (approx. 66.25

mM)
[5]

Purity >98% (typical) N/A

Note: Solubility can be affected by the purity of the DMSO. It is highly recommended to use

fresh, anhydrous, high-purity DMSO, as moisture-absorbing DMSO can reduce solubility.[1]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for preparing a JNJ-38877605 stock

solution.
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Workflow for JNJ-38877605 Stock Solution Preparation

Preparation

Dissolution

Storage

1. Calculate Required Mass
of JNJ-38877605

2. Weigh Compound
Using a Calibrated Balance

3. Add Anhydrous DMSO
to the Vial

4. Vortex Vigorously

5. Sonicate in Water Bath
(if needed)

6. Visually Inspect for
Complete Dissolution

7. Aliquot into Cryovials

8. Store at -20°C or -80°C
(Protect from Light)

Click to download full resolution via product page

Caption: Workflow for JNJ-38877605 Stock Solution Preparation.
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Detailed Experimental Protocol
This protocol describes the preparation of a 10 mM stock solution of JNJ-38877605 in DMSO.

Adjust calculations accordingly for different desired concentrations.

Materials and Equipment
JNJ-38877605 powder

Anhydrous, high-purity DMSO (Dimethyl Sulfoxide)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath sonicator

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Stock Solution Calculation
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 377.35 g/mol

Mass (mg) = 3.7735 mg

Therefore, 3.77 mg of JNJ-38877605 is needed to make 1 mL of a 10 mM stock solution.

Step-by-Step Procedure
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Preparation: Bring the JNJ-38877605 powder vial to room temperature before opening to

prevent moisture condensation.

Weighing: Carefully weigh out the calculated amount of JNJ-38877605 (e.g., 3.77 mg) using

an analytical balance and place it into a sterile microcentrifuge tube or an appropriate vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL for a 10 mM

solution) to the vial containing the compound.

Dissolution:

Cap the vial tightly and vortex vigorously for 1-2 minutes.

Visually inspect the solution. If particles are still visible, proceed to the next step.

Place the vial in an ultrasonic water bath for 5-10 minutes to aid dissolution.[5] Gentle

warming (to 37°C) can also be applied, but avoid excessive heat which may degrade the

compound.

Verification: Ensure the solution is clear and free of any visible precipitate before use or

storage.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile cryovials.

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[5]

Protect the vials from light.

Storage and Stability
Powder: The solid form of JNJ-38877605 is stable for up to 3 years when stored at -20°C.[5]

In Solvent (DMSO): Stock solutions in DMSO should be stored at -80°C for maximum

stability (up to 2 years) or at -20°C (up to 1 year).[5]
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Freeze-Thaw Cycles: It is critical to minimize the number of freeze-thaw cycles. Aliquoting is

the most effective strategy to preserve the integrity of the stock solution.

Moisture: DMSO is hygroscopic (readily absorbs moisture from the air). Use fresh,

anhydrous grade DMSO and keep containers tightly sealed to prevent the introduction of

water, which can cause the compound to precipitate out of solution.[1]

Safety Precautions
Handle JNJ-38877605 in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

DMSO is a penetrant that can carry dissolved substances through the skin. Avoid direct

contact with the skin and eyes. If contact occurs, wash the affected area immediately with

plenty of water.

Consult the Safety Data Sheet (SDS) for JNJ-38877605 and DMSO for complete safety and

handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15585085#preparing-jnj525-stock-solutions-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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